Cas no 89891-65-6 (7-Bromo-2-chloroquinoxaline)

• Product Name: 7-Bromo-2-chloroquinoxaline
• CAS No: 89891-65-6
• MF: C₈H₄BrClN₂
• MW: 243.487759590149
• MDL: MFCD02955309
• CID: 61324
• PubChem ID: 4913253
• Update Time: 2025-05-20

7-Bromo-2-chloroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2-chloroquinoxaline
• 7-Bromo-2-chloro-quinoxaline
• Quinoxaline, 7-bromo-2-chloro-
• 2-chloro-7-bromo-quinoxaline
• 7-Brom-2-chlor-chinoxalin
• Quinoxaline,7-bromo-2-chloro
• Quinoxaline,7-bromo-2-chloro-
• PubChem18353
• AZUMKBQKUXTHCM-UHFFFAOYSA-N
• 7-bromanyl-2-chloranyl-quinoxaline
• SBB014165
• CB0163
• STK785174
• FCH1334582
• EBD2203129
• AB12778
• 7-bromo-2-chloroquinoxaline, AldrichCPR
• SY018860
• 7-Bromo-2-chloroquinoxaline (ACI)
• A843369
• GS-4133
• AO-147/14849001
• SCHEMBL361089
• Z1269110087
• MFCD02955309
• J-519115
• DTXSID00406760
• 89891-65-6
• FT-0648978
• AM20070397
• AKOS005620591
• CS-W019688
• EN300-192333
• DB-029350

• MDL： MFCD02955309
• Inchi： 1S/C8H4BrClN2/c9-5-1-2-6-7(3-5)12-8(10)4-11-6/h1-4H
• InChI Key： AZUMKBQKUXTHCM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=NC(=CN=2)Cl

Computed Properties

• Exact Mass: 241.92500
• Monoisotopic Mass: 241.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 25.8

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.762
• PSA: 25.78000
• LogP: 3.04570

7-Bromo-2-chloroquinoxaline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P264;P270;P301+P312;P330;P501
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 7-Bromo-2-chloroquinoxaline

Introduction to 7-Bromo-2-chloroquinoxaline (CAS No. 89891-65-6)

7-Bromo-2-chloroquinoxaline (CAS No. 89891-65-6) is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic aromatic compound features a quinoxaline core substituted with bromine and chlorine atoms at the 7th and 2nd positions, respectively. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The< strong>quinoxaline scaffold is well-known for its broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of bromine and chlorine atoms into the quinoxaline ring enhances its reactivity, making it a versatile building block for medicinal chemists. These substituents not only improve the compound's solubility and metabolic stability but also allow for further functionalization through various chemical reactions.

In recent years, 7-Bromo-2-chloroquinoxaline has garnered attention in the pharmaceutical industry due to its potential applications in drug discovery. Researchers have been exploring its utility in synthesizing small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its role in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromo and chloro substituents facilitate nucleophilic aromatic substitution reactions, enabling the introduction of additional functional groups that can enhance binding affinity to biological targets.

One of the most compelling aspects of 7-Bromo-2-chloroquinoxaline is its role in constructing complex molecular architectures. Medicinal chemists often utilize this compound as a precursor in multi-step syntheses, leading to the development of novel drug candidates with improved pharmacokinetic profiles. The ability to modify the quinoxaline core through selective functionalization makes it an attractive scaffold for designing molecules with tailored biological activities.

The< strong>CAS No. 89891-65-6 designation provides a unique identifier for this compound, ensuring accurate tracking and documentation in research and industrial settings. This standardized nomenclature is essential for regulatory compliance and facilitates seamless communication among scientists worldwide. The compound's purity and stability are critical factors that influence its efficacy in pharmaceutical applications, underscoring the importance of stringent quality control measures during synthesis and purification.

Recent advancements in computational chemistry have further enhanced the utility of 7-Bromo-2-chloroquinoxaline in drug design. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding researchers in optimizing lead compounds for clinical development. These computational approaches complement traditional experimental methods, providing a more efficient framework for discovering new therapeutic agents.

The< strong>bromine and< strong>chloro substituents on the quinoxaline ring also contribute to its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are widely employed in constructing biaryl structures, which are prevalent in many bioactive molecules. By leveraging these reactions, scientists can generate diverse libraries of quinoxaline derivatives with potential therapeutic value.

In conclusion, 7-Bromo-2-chloroquinoxaline (CAS No. 89891-65-6) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.